1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide

• IUPAC Name: 1-[1-[(2-fluorophenyl)methyl]triazole-4-carbonyl]piperidine-3-carboxamide
• InChI: InChI=1S/C16H18FN5O2/c17-13-6-2-1-4-11(13)9-22-10-14(19-20-22)16(24)21-7-3-5-12(8-21)15(18)23/h1-2,4,6,10,12H,3,5,7-9H2,(H2,18,23)
• InChI Key: XPOHLDDTALJDOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN(N=N2)CC3=CC=CC=C3F)C(=O)N
• Molecular Formula: C16H18FN5O2
• Molecular Weight: 331.34 g/mol

Description

1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide is not fully understood. However, it is believed to exert its antibacterial and antifungal activities by disrupting the cell membrane of microorganisms. Its antitumor activity may be due to its ability to induce apoptosis in cancer cells. As an inhibitor of DPP-4, it may increase the levels of the hormone glucagon-like peptide-1 (GLP-1), which promotes insulin secretion and glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of several bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. It has also exhibited cytotoxicity against various cancer cell lines, such as A549 and HCT116. As an inhibitor of DPP-4, it may improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide in lab experiments is its broad-spectrum antibacterial and antifungal activities. It may be useful in the development of new antibiotics and antifungal agents. Its ability to inhibit DPP-4 also makes it a potential candidate for the treatment of diabetes. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to explore its potential as an antitumor agent, either alone or in combination with other drugs. Additionally, its antibacterial and antifungal activities may be further studied for the development of new antibiotics and antifungal agents.

Synthesis Methods

The synthesis of 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide involves the reaction of 2-fluorobenzyl azide with 1-(piperidin-3-yl)propan-1-one in the presence of a copper catalyst. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-piperidinecarboxamide has been studied for its potential applications in various fields of research. It has been found to exhibit antibacterial, antifungal, and antitumor activities. In addition, it has shown potential as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism and insulin secretion.